Cas no 2172559-65-6 (5-ethyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 5-ethyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2172559-65-6
• MF: C₈H₁₀F₃N₃O
• MW: 221.179711818695
• CID: 6585829
• PubChem ID: 165601759
• Update Time: 2025-10-31

5-ethyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde
• EN300-1594586
• 2172559-65-6

• Inchi： 1S/C8H10F3N3O/c1-3-7-6(4-15)12-13-14(7)5(2)8(9,10)11/h4-5H,3H2,1-2H3
• InChI Key： QSNYLLAWXNKPQC-UHFFFAOYSA-N
• SMILES： FC(C(C)N1C(=C(C=O)N=N1)CC)(F)F

Computed Properties

• Exact Mass: 221.07759644g/mol
• Monoisotopic Mass: 221.07759644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 47.8Ų

Additional information on 5-ethyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde

Research Briefing on 5-ethyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde (CAS: 2172559-65-6)

The compound 5-ethyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde (CAS: 2172559-65-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the importance of triazole derivatives in medicinal chemistry, owing to their versatility in forming hydrogen bonds and their ability to mimic amide bonds. The presence of a trifluoromethyl group in 5-ethyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde enhances its lipophilicity and metabolic stability, making it a promising candidate for drug development. Researchers have successfully synthesized this compound using copper-catalyzed azide-alkyne cycloaddition (CuAAC), a widely used click chemistry approach, which offers high yields and excellent regioselectivity.

In vitro studies have demonstrated that 5-ethyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde exhibits potent inhibitory activity against several enzymes involved in inflammatory pathways. Specifically, it has shown promising results as an inhibitor of cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. This suggests potential applications in the treatment of inflammatory diseases such as arthritis and colitis. Additionally, preliminary data indicate that this compound may also possess antimicrobial properties, particularly against Gram-positive bacteria.

Further investigations into the pharmacokinetic properties of 5-ethyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde have revealed favorable absorption and distribution profiles. The compound demonstrates good oral bioavailability and moderate plasma protein binding, which are critical factors for its development as a therapeutic agent. However, further studies are needed to assess its toxicity and long-term safety.

In conclusion, 5-ethyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde represents a promising scaffold for the development of novel anti-inflammatory and antimicrobial agents. Its unique chemical properties and biological activities warrant further exploration, including structure-activity relationship (SAR) studies and in vivo efficacy evaluations. Future research should also focus on optimizing its synthetic route to improve scalability and cost-effectiveness for large-scale production.